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Compound of Interest

Compound Name: 2-Bromo-2'-fluoroacetophenone

Cat. No.: B017065

An In-depth Technical Guide to 2-Bromo-2'-fluoroacetophenone
Topic: 2-Bromo-2'-fluoroacetophenone CAS Number: 655-15-2
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 2-Bromo-2'-fluoroacetophenone,
a key building block in organic synthesis and pharmaceutical development. It covers the
compound's chemical and physical properties, detailed experimental protocols for its synthesis,
its reactivity, and its applications, with a focus on data relevant to a scientific audience.

Chemical and Physical Properties

2-Bromo-2'-fluoroacetophenone is a halogenated ketone that serves as a versatile
intermediate in the synthesis of more complex molecules.[1] Its unique combination of bromo,
fluoro, and carbonyl functional groups influences its reactivity.[1][2]

Compound Ildentification

A summary of the key identifiers for 2-Bromo-2'-fluoroacetophenone is presented below.
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Identifier Value Reference

CAS Number 655-15-2 [11[3]41[5]

Molecular Formula CsHeBrFO [3B1141[5]

Molecular Weight 217.04 g/mol [31[41[5]
a-Bromo-2-

fluoroacetophenone, 2-

Synonyms 3][5
ynony Fluorophenacyl bromide, o- &8
Fluorophenacyl bromide
MDL Number MFCDO00278796 [3][5]
QDNWNJISLWKHNTM-
InChl Key [5]

UHFFFAOYSA-N

Physicochemical Data

The physical and chemical properties of 2-Bromo-2'-fluoroacetophenone are crucial for its

handling, storage, and application in experimental settings.
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Property Value Reference
Appearance White to. Off-White Solid / Light BI617]
yellow oll

Melting Point 25-30 °C [3][5]
Boiling Point 83-85 °C [31[71[8]
Density 1.574 g/mL at 25 °C [31[5]
Refractive Index n20/D 1.563 [3][5]

Flash Point >110 °C [31[71[8]

N Slightly soluble in Chloroform
Solubility [31[7]
and Methanol

Storage Temperature 2-8°C [3][5]
N Unstable in DMSO; Moisture
Stability N [31[7119]
sensitive

Safety Information

2-Bromo-2'-fluoroacetophenone is classified as a hazardous substance and requires careful
handling.
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Safety Data

Information

Reference

GHS Pictogram

GHSO05 (Corrosion)

[3]

Signal Word

Danger

[3]

Hazard Statements

H314: Causes severe skin

burns and eye damage

[3][6]

Precautionary Statements

P260, P280,
P303+P361+P353,
P304+P340+P310,
P305+P351+P338, P363

[3]

Hazard Codes

C (Corrosive)

[3]17]

Hazard Note

Corrosive/Lachrymatory/Keep

Cold

[317]

RIDADR

UN 3261 8/ PGlll

[3]7]

Experimental Protocols
Synthesis of 2-Bromo-2'-fluoroacetophenone

A common method for the synthesis of 2-Bromo-2'-fluoroacetophenone involves the

bromination of 2'-fluoroacetophenone.[3][7]

Materials:

Bromine (5.8 mL)

Acetic acid (150 mL)

Ethyl acetate

Saturated brine

Saturated aqueous sodium bicarbonate

1-(2-fluorophenyl)ethanone (2'-Fluoroacetophenone) (15.1 g)
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e Anhydrous magnesium sulfate

Procedure:

o Dissolve 1-(2-fluorophenyl)ethanone (15.1 g) in acetic acid (150 mL).[3][7]

e Slowly add bromine (5.8 mL) dropwise to the solution.[3][7]

 Stir the reaction mixture at room temperature for 2 hours.[3][7]

» Upon completion, remove the solvent by distillation under reduced pressure.[3][7]

o Dissolve the residue in saturated aqueous sodium bicarbonate and extract with ethyl
acetate.[3][7]

e Wash the organic phase sequentially with saturated aqueous sodium bicarbonate, water, and
saturated brine.[3][7]

o Dry the organic phase over anhydrous magnesium sulfate.[3][7]

« Filter the solution and concentrate the organic phase under reduced pressure to yield 2-
bromo-2'-fluoroacetophenone as a light yellow oil (22.91 g, 97% vyield).[3][7]
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Synthesis Workflow for 2-Bromo-2'-fluoroacetophenone

Start: Dissolve
2'-Fluoroacetophenone
in Acetic Acid

'

Add Bromine (Brz)
dropwise

Stir at Room Temperature

for 2 hours

Remove Solvent
(Reduced Pressure)

Dissolve in NaHCOs (aq)
& Extract with Ethyl Acetate

Wash Organic Phase

(NaHCOs, H20, Brine)

Dry over MgSOa

Filter & Concentrate
(Reduced Pressure)

Product:
2-Bromo-2'-fluoroacetophenone
(Light Yellow Oil)

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of 2-Bromo-2'-fluoroacetophenone.
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Purification and Analysis

For applications requiring high purity, such as in pharmaceuticals, purification is essential.[1]

 Purification Methods: Recrystallization and chromatography are the primary methods for
purifying the final product.[1]

e Analytical Validation: The identity and purity of the compound are confirmed using
techniques like High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic
Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).[1]

Spectral Data

Characterization of the synthesized product is critical. The H-NMR spectral data is provided
below.

Data Type Spectral Details (CDCIs) Reference

5 4.53 (2H, d, J = 2.4 Hz),
7.13-7.20 (1H, m), 7.27-7.30

1H-NMR 131[7]
(1H, m), 7.54-7.61 (1H, m),

7.91-7.96 (1H, m)

Spectra available from sources
ATR-IR . [10]
like SpectraBase

Reactivity and Applications

2-Bromo-2'-fluoroacetophenone is a valuable building block due to its reactive nature,
stemming from the interplay between the bromine and fluorine substituents.[1][2] The bromine
atom acts as an effective leaving group in nucleophilic substitution reactions, while the
electronegative fluorine atom influences the electron distribution in the aromatic ring.[2]

Key Reactions

» Heterocyclic Synthesis: It serves as a precursor for synthesizing various heterocyclic
compounds like pyrazoles, oxazoles, and thiazoles, which are often explored in drug

discovery.[1]
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e Suzuki-Miyaura Coupling: The bromo group readily participates in Suzuki-Miyaura coupling
reactions, allowing for the introduction of diverse functional groups.[1]

Synthetic Utility of 2-Bromo-2'-fluoroacetophenone

2-Bromo-2'-fluoroacetophenone
(CAS: 655-15-2)

Nucleophilic
Substitution

Suzuki-Miyaura
Coupling

Heterocyclic Compounds Complex Functionalized
(e.g., Pyrazoles, Oxazoles) Molecules

Drug Discovery Medicinal Chemistry
(Bioactive Heterocycles) & Material Science

Click to download full resolution via product page

Caption: Reactivity and applications of 2-Bromo-2'-fluoroacetophenone in organic synthesis.

Applications in Drug Development

This compound is a key intermediate in the synthesis of various pharmaceutical agents.[11]

e Vonoprazan Fumarate: It is used to synthesize Vonoprazan, a novel gastric acid secretion
inhibitor for treating ulcers and reflux esophagitis.[11]

o Antimicrobial Agents: Its derivatives are being explored for their potential as antibacterial and
antifungal agents.[1]

e Biochemical Reagent: It is used as a biochemical reagent in life science research.[11][12]

Other Applications
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o Material Science: The compound is used in developing new materials with specific electronic
properties.[1]

» Dyes and Pigments: It can be used as a raw material or additive in the synthesis of dyes and
pigments.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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